Cas no 2248380-22-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(cyclopentylcarbamoyl)propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(cyclopentylcarbamoyl)propanoate
• CAS No: 2248380-22-3
• MF: C₁₇H₁₈N₂O₅
• MW: 330.335224628448
• CID: 6032473
• PubChem ID: 165728853
• Update Time: 2025-05-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(cyclopentylcarbamoyl)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-6516596
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(cyclopentylcarbamoyl)propanoate
• 2248380-22-3

• Inchi： 1S/C17H18N2O5/c20-14(18-11-5-1-2-6-11)9-10-15(21)24-19-16(22)12-7-3-4-8-13(12)17(19)23/h3-4,7-8,11H,1-2,5-6,9-10H2,(H,18,20)
• InChI Key： IVXDOEIVJDGZDE-UHFFFAOYSA-N
• SMILES： O=C(CCC(=O)ON1C(C2C=CC=CC=2C1=O)=O)NC1CCCC1

Computed Properties

• Exact Mass: 330.12157168g/mol
• Monoisotopic Mass: 330.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 92.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(cyclopentylcarbamoyl)propanoate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(cyclopentylcarbamoyl)propanoate (CAS No. 2248380-22-3)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(cyclopentylcarbamoyl)propanoate (CAS No. 2248380-22-3) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure combines a 1,3-dioxo-isoindole moiety with a cyclopentylcarbamoyl propanoate group, making it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role as a protease inhibitor or enzyme modulator, aligning with current trends in targeted therapy development.

In recent years, the demand for high-purity synthetic intermediates like 2248380-22-3 has surged due to advancements in precision medicine and bioconjugation techniques. This compound's ester-linked cyclopentyl group offers steric specificity, which is crucial for structure-activity relationship (SAR) studies. Laboratories frequently search for "CAS 2248380-22-3 solubility" or "isoindole derivatives in drug design," reflecting its relevance in optimizing bioavailability and metabolic stability of lead compounds.

The 1H-isoindol-2-yl core in this molecule shares structural similarities with phthalimide-based drugs, sparking investigations into its potential as a kinase inhibitor scaffold. Computational chemists often model its hydrogen-bonding capacity when designing allosteric modulators, particularly for GPCR targets. Such applications resonate with the growing focus on AI-driven molecular docking and fragment-based drug discovery methodologies.

From a synthetic chemistry perspective, the cyclopentylcarbamoyl propanoate side chain enables selective amide coupling reactions, making it valuable for peptide mimetic development. Industry searches for "2248380-22-3 synthesis protocol" highlight its utility in creating conformationally constrained analogs. The compound's logP and PSA values (frequently queried parameters) suggest balanced lipophilicity for blood-brain barrier penetration studies.

Quality control of CAS 2248380-22-3 typically involves HPLC-UV and LC-MS characterization, with particular attention to the hydrolytic stability of its ester linkage. These analytical considerations address common user concerns about "isoindole derivative degradation pathways" in the context of formulation development. The compound's thermal behavior (another frequent search term) is critical for lyophilization processes in biopharmaceutical manufacturing.

Emerging applications include its use as a fluorescent probe precursor due to the isoindole-1,3-dione chromophore. This aligns with nanotechnology trends exploring "small-molecule imaging agents". The cyclopentyl ring conformation also enables molecular recognition studies relevant to supramolecular chemistry – a hot topic in smart material design.

Regulatory perspectives note that 2248380-22-3 requires proper REACH compliance documentation for European markets, while researchers in Asia-Pacific regions often inquire about "isoindole derivative patents". The compound's structure-odor relationship potential (a niche but growing interest area) is being examined for fragrance chemistry applications.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(cyclopentylcarbamoyl)propanoate represents a versatile building block bridging medicinal chemistry and material science. Its multi-functional architecture continues to inspire innovations across drug delivery systems, chemical biology tools, and functional material development, making CAS 2248380-22-3 a compound of enduring scientific value.